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Compound of Interest

Compound Name: Nmda-IN-2

Cat. No.: B12399483 Get Quote

NMDA-IN-2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and purity assessment of

NMDA-IN-2. Below you will find frequently asked questions (FAQs), detailed troubleshooting

guides, and experimental protocols to ensure the reliability and reproducibility of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is NMDA-IN-2 and what are its basic properties?

A1: NMDA-IN-2, also referred to as NMDA receptor modulator 2, is a small molecule inhibitor

used in neurological research. Its fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C₁₃H₁₁F₃N₂O₂ PubChem

Molecular Weight 284.23 g/mol PubChem

Appearance
Typically a white to off-white

solid

General Small Molecule

Appearance

Solubility Soluble in DMSO
General Small Molecule

Solubility
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Q2: What is the recommended purity for NMDA-IN-2 in a research setting?

A2: For most in vitro and in vivo studies, the purity of NMDA-IN-2 should be ≥98%. Purity is

typically assessed by High-Performance Liquid Chromatography (HPLC) and confirmed by

other analytical methods like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy. It is crucial to obtain a Certificate of Analysis (CoA)

from the supplier for each batch.

Q3: How should I store and handle NMDA-IN-2 to ensure its stability?

A3: Proper storage and handling are critical for maintaining the integrity of NMDA-IN-2. Follow

these guidelines:

Condition Recommendation

Solid Form

Store at -20°C for long-term stability (up to 3

years). Can be stored at 4°C for shorter periods

(up to 2 years).[1]

Stock Solutions

Prepare stock solutions in a suitable solvent like

DMSO. Aliquot into single-use vials to avoid

repeated freeze-thaw cycles. Store stock

solution aliquots at -20°C for up to one month or

-80°C for up to six months.[1]

Handling

Always wear appropriate personal protective

equipment (PPE). For quantities of 10 mg or

less, solvent can be added directly to the vial.

For larger quantities, it is recommended to

weigh out the desired amount for immediate

use.[1]

Q4: The powder in the vial is not visible. Is the product missing?

A4: For small quantities, the compound may appear as a thin film or may have coated the walls

of the vial during shipping. Before opening, centrifuge the vial to collect all the powder at the

bottom. When preparing a solution, ensure the solvent comes into contact with all inner

surfaces of the vial.[1]
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Troubleshooting Guides
Purity and Analytical Issues
Q5: My HPLC analysis shows a lower purity than specified on the Certificate of Analysis. What

should I do?

A5: Discrepancies in HPLC purity can arise from several factors. Follow this troubleshooting

workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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